Cas no 108321-84-2 (L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt)

L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt Properties

Names and Identifiers

• (S)-2-Amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)-3-phenylpropanamide 2,2,2-trifluoroacetate
• L-Phenylalanine 4-methyl-7-coumarinylamide trifluoroacetate salt
• L-Phenylalanine 7-amido-4-methylcoumarin trifluoroacetate
• L-Phenylalanine 7-amido-4-methylcoumarin trifluoroacetate salt
• (2S)-2-amino-N-(4-methyl-2-oxochromen-7-yl)-3-phenylpropanamide,2,2,2-trifluoroacetic acid
• H-PHE-AMC TFA
• L-Phe-AMC·TFA
• H-L-Phe-AMC*TFA
• PHENYLALANINE-AMC TFA
• L-PHENYLALANINE-AMC TFA
• L-Phenylalanine 7-amido-4-methylcouramin trifluoro
• L-PHENYLALANINE 7-AMIDO-4-METHYL-*COUMAR IN TRIFLUOR
• L-phenylalanine 4-methyl-7-coumarinyl-amide trifluoroac.
• L-PHENYLALANINE 4-METHYLUMBELLIFERYLAMIDE TRIFLUOROACETATE
• H-Phe-AMC &sdot
• (2S)-2-amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)-3-phenylpropanamide; trifluoroacetic acid
• MFCD00167024
• (2S)-2-amino-N-(4-methyl-2-oxochromen-7-yl)-3-phenylpropanamide;2,2,2-trifluoroacetic acid
• AMY41728
• AKOS015910343
• 108321-84-2
• DTXSID90584965
• L-Phenylalanine 7-amido-4-methylcoumarin, trifluoroacetate salt
• TWTCFDQXNADDLQ-NTISSMGPSA-N
• P-3500
• Trifluoroacetic acid--N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-L-phenylalaninamide (1/1)
• SCHEMBL380768
• CS-0440656
• G84882
• L-PHENYLALANINE 7-AMIDO-4-METHYLCOUMARIN TRIFLUOROACETATE
• +Expand

• MDL： MFCD00167024
• InChIKey： TWTCFDQXNADDLQ-NTISSMGPSA-N
• Inchi： InChI=1S/C19H18N2O3.C2HF3O2/c1-12-9-18(22)24-17-11-14(7-8-15(12)17)21-19(23)16(20)10-13-5-3-2-4-6-13;3-2(4,5)1(6)7/h2-9,11,16H,10,20H2,1H3,(H,21,23);(H,6,7)/t16-;/m0./s1
• SMILES： CC1=CC(OC2=C1C=CC(NC([C@@H](N)CC3=CC=CC=C3)=O)=C2)=O.O=C(O)C(F)(F)F

Computed Properties

• Exact Mass: 436.12500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 6
• Monoisotopic Mass: 436.12460620g/mol
• Heavy Atom Count: 31
• Complexity: 594
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 43
• Surface Charge: 0
• Topological Polar Surface Area: 119Ų

Experimental Properties

• LogP: 4.01650
• PSA: 122.63000
• Melting Point: ~200 °C
• Color/Form: White powder
• Solubility: Not determined

L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt Security Information

• WGK Germany：3
• Safety Term：22-24/25
• Safety Instruction： S22; S24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

L-Phenylalanine 7-Amido-4-methylcoumarin, Trifluoroacetate Salt Customs Data

• HS CODE：29322090